Cas no 28748-67-6 (Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate)

• Product Name: Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate
• CAS No: 28748-67-6
• MF: C₁₁H₁₀O₃S₂
• MW: 254.325300693512
• MDL: MFCD29059339
• CID: 1436297
• PubChem ID: 118798449
• Update Time: 2025-11-02

Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, a-hydroxy-a-3-thienyl-, methyl ester
• Methyl 2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)acetate
• methyl 2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylacetate
• W11041
• 2-Hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)acetic Acid Methyl Ester
• 28748-67-6
• CS-0038930
• Methyl2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)acetate
• AS-71056
• MFCD29059339
• AKOS027255730
• SCHEMBL21085191
• Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate

• MDL： MFCD29059339
• Inchi： 1S/C11H10O3S2/c1-14-10(12)11(13,8-4-6-15-7-8)9-3-2-5-16-9/h2-7,13H,1H3
• InChI Key： HUFFVYBQYVJQPH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)OC)(C1=CSC=C1)O

Computed Properties

• Exact Mass: 254.00713652g/mol
• Monoisotopic Mass: 254.00713652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103

Additional information on Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate

Comprehensive Overview of Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate (CAS No. 28748-67-6)

Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate (CAS No. 28748-67-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique thiophene ring structures, serves as a versatile intermediate in the synthesis of complex molecules. Its glycolate moiety and methyl ester functionality make it particularly valuable for applications requiring precise molecular modifications.

In recent years, the demand for heterocyclic compounds like Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate has surged due to their role in developing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological disorders and inflammatory diseases. The compound's thienyl groups contribute to its ability to interact with biological systems, making it a focal point in medicinal chemistry.

The synthesis of Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate involves multi-step organic reactions, often starting from thiophene derivatives. Key steps include esterification and glycolate formation, which require careful control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further applications.

One of the most discussed topics in relation to CAS No. 28748-67-6 is its potential in green chemistry. With growing emphasis on sustainable synthesis, researchers are investigating eco-friendly methods to produce this compound, such as catalytic processes and solvent-free reactions. These advancements align with global trends toward reducing environmental impact in chemical manufacturing.

Another area of interest is the compound's role in optoelectronic materials. The thiophene rings in Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate exhibit excellent electron-delocalization properties, making it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). This application is particularly relevant given the rising demand for flexible electronics and renewable energy technologies.

For those seeking high-purity Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate, it is crucial to source the compound from reputable suppliers who adhere to strict quality control standards. Proper storage conditions, such as protection from moisture and light, are also essential to maintain its stability over time.

In summary, Methyl-2-(thien-2-yl)-2-(thien-3-yl)glycolate (CAS No. 28748-67-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and reactivity continue to inspire innovation across multiple scientific disciplines, making it a subject of ongoing research and development.